Cas no 2228746-79-8 (5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228746-79-8
• MF: C₉H₆BrNO₃S
• MW: 288.11784029007
• CID: 6597814
• PubChem ID: 165760553
• Update Time: 2025-10-31

5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• 2228746-79-8
• EN300-2007081

• Inchi： 1S/C9H6BrNO3S/c1-4-3-15-8(7(4)10)6-2-5(9(12)13)11-14-6/h2-3H,1H3,(H,12,13)
• InChI Key： QKBXWNPRDGGCHV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 286.92518g/mol
• Monoisotopic Mass: 286.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228746-79-8)

5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228746-79-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound incorporates a thiophene ring substituted with bromine and methyl groups, coupled with an oxazole moiety, which together contribute to its unique chemical and pharmacological properties.

The thiophene core is a well-documented scaffold in drug discovery, known for its role in various bioactive molecules. The presence of a bromo substituent at the 3-position and a methyl group at the 4-position of the thiophene ring enhances the compound's reactivity and potential for further functionalization. This structural feature makes it a valuable intermediate in synthesizing more complex pharmacophores.

The oxazole ring, another key component of this molecule, is another heterocycle that has been extensively studied for its biological relevance. Oxazoles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The integration of the oxazole ring into the molecular structure of 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid not only contributes to its stability but also opens up possibilities for interaction with biological targets.

The carboxylic acid group at the 3-position of the oxazole ring provides a site for further chemical modifications, such as esterification or amidation, which can tailor the compound's solubility, bioavailability, and pharmacokinetic properties. These modifications are crucial in optimizing drug-like characteristics and enhancing therapeutic efficacy.

In recent years, there has been growing interest in developing novel therapeutic agents derived from heterocyclic compounds. The combination of thiophene and oxazole moieties in 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid aligns with this trend. Studies have shown that such compounds can interact with various biological pathways, making them potential candidates for treating a range of diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that derivatives of this molecule may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. The bromo substituent on the thiophene ring is particularly noteworthy, as brominated aromatic compounds have been reported to interfere with critical metabolic pathways in tumor cells.

The pharmaceutical industry has been actively exploring novel chemotypes to combat drug-resistant pathogens. The structural features of 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid, including its aromaticity and heterocyclic nature, make it an attractive candidate for developing antimicrobial agents. Research indicates that compounds with similar scaffolds can disrupt bacterial cell wall synthesis or inhibit essential enzymatic processes.

Furthermore, the compound's ability to undergo further functionalization allows for the design of targeted therapies. For instance, attaching bioactive molecules to the carboxylic acid group could enhance specific interactions with disease-causing targets. This modular approach is particularly useful in developing personalized medicine strategies.

The synthesis of 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted byproducts.

In conclusion,5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228746-79-8) represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities position it as a valuable tool in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound and its derivatives,it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.